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Abstract
L-858,051 is a potent synthetic inhibitor of thrombin, a key serine protease in the blood

coagulation cascade. This technical guide provides a comprehensive overview of its chemical

identity, biological activity, and the methodologies used for its evaluation. The document

includes its CAS number and IUPAC name, a summary of its inhibitory potency, and a detailed

experimental protocol for the in vitro determination of its thrombin inhibitory activity. Visual

representations of the thrombin's role in the coagulation cascade and a general workflow for

inhibitor screening are also provided to facilitate a deeper understanding of its mechanism and

evaluation.

Chemical Identity
CAS Number: 115116-37-5[1]

IUPAC Name: N-Alpha-(2-Naphthylsulfonyl)-N(3-Amidino-L-Phenylalaninyl)-4-Acetyl-

Piperazine[1]

Biological Activity
L-858,051 is a direct inhibitor of thrombin, binding to the active site of the enzyme and

preventing its interaction with its natural substrate, fibrinogen. This inhibition effectively blocks
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the final step of the coagulation cascade, the conversion of soluble fibrinogen to insoluble

fibrin, thus preventing clot formation.

Quantitative Data
The inhibitory potency of L-858,051 against human α-thrombin has been determined and is

presented in the table below. The data is extracted from a study focused on the structure-

activity relationships of piperazide derivatives of 3-amidinophenylalanine. In this study, L-

858,051 is referred to as compound 8l.

Compound CAS Number IUPAC Name
Ki (nM) for Human
α-Thrombin

L-858,051 (8l) 115116-37-5

N-Alpha-(2-

Naphthylsulfonyl)-N(3-

Amidino-L-

Phenylalaninyl)-4-

Acetyl-Piperazine

1.5

Ki (Inhibition constant) is a measure of the inhibitor's binding affinity to the enzyme. A lower Ki

value indicates a more potent inhibitor.

Signaling Pathway
The coagulation cascade is a series of enzymatic reactions that culminates in the formation of

a fibrin clot. Thrombin plays a central role in this pathway by converting fibrinogen to fibrin. The

following diagram illustrates a simplified representation of the coagulation cascade and the

point of inhibition by L-858,051.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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